Cas no 898788-04-0 ( )

• Product Name: &nbsp
• CAS No: 898788-04-0
• MF: C₁₂H₈F₆O₃
• MW: 314.18054485321
• CID: 878469
• PubChem ID: 24726880
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-DITRIFLUOROMETHYLPHENYL)-4-OXOBUTYRIC ACID
• 4-[3,5-Bis(trifluoromethyl)phenyl]-4-oxobutanoic acid
• 4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyricacid
• 898788-04-0
• MFCD01311603
• AKOS016022477
• DTXSID90645267
•  

• MDL： MFCD01311603
• Inchi： 1S/C12H8F6O3/c13-11(14,15)7-3-6(9(19)1-2-10(20)21)4-8(5-7)12(16,17)18/h3-5H,1-2H2,(H,20,21)
• InChI Key： IKUWPJFEZLVXPR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(CCC(=O)O)=O)C=1)(F)F

Computed Properties

• Exact Mass: 314.03776309g/mol
• Monoisotopic Mass: 314.03776309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų